2-fluoro-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 2-fluoro-N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C14H20FNO4S2/c15-12-3-1-2-4-13(12)22(18,19)16-11-14(20-8-7-17)5-9-21-10-6-14/h1-4,16-17H,5-11H2
• InChI Key: YMTZOJRKGCDILP-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1(CNS(=O)(=O)C2=CC=CC=C2F)OCCO
• Molecular Formula: C14H20FNO4S2
• Molecular Weight: 349.4 g/mol
• CAS No.: 2320420-74-2

Description

2-fluoro-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H20FNO4S2 and its molecular weight is 349.44. The purity is usually 95%.
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Scientific Research Applications

Enantioselective Fluorination Enhancements

The introduction of fluorine atoms into benzenesulfonamide derivatives has been shown to significantly influence the enantioselectivity of products. For instance, N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide (NFBSI) has been developed as a sterically demanding electrophilic fluorinating reagent, which improves enantioselectivity up to 18% compared to N-fluorobenzenesulfonimide (NFSI) when used for the enantioselective fluorination of silylenol ethers (Yasui et al., 2011).

Photodynamic Therapy Applications

A novel zinc phthalocyanine substituted with benzenesulfonamide derivative groups, designed for photodynamic therapy (PDT), has shown high singlet oxygen quantum yield and good fluorescence properties. This makes it a potential candidate for Type II photosensitizers in cancer treatment through PDT, highlighting the therapeutic applications of benzenesulfonamide derivatives in addressing malignant conditions (Pişkin et al., 2020).

COX-2 Inhibition for Pain and Arthritis

Substituent effects on benzenesulfonamide derivatives have been evaluated for their COX-2 inhibitory activities. The introduction of a fluorine atom has preserved COX-2 potency while increasing selectivity, leading to the development of potent, highly selective, and orally active COX-2 inhibitors like JTE-522. This compound is in phase II clinical trials for the treatment of rheumatoid arthritis, osteoarthritis, and acute pain, demonstrating the potential of fluorinated benzenesulfonamide derivatives in the development of new therapeutic agents (Hashimoto et al., 2002).